Cas no 75742-13-1 (3-Azidophenyl sulfone)

• Product Name: 3-Azidophenyl sulfone
• CAS No: 75742-13-1
• MF: C₁₂H₈N₆O₂S
• MW: 300.295919418335
• MDL: MFCD00043695
• CID: 568429
• PubChem ID: 173472
• Update Time: 2025-10-29

3-Azidophenyl sulfone Chemical and Physical Properties

Names and Identifiers

• 1-azido-3-(3-azidophenyl)sulfonylbenzene
• 3,3'-Diazidodiphenylsulfon
• 3-AZIDOPHENYL SULFONE
• m-Azidophenyl sulfone
• Meta-azidophenyl sulfone
• AKOS032953562
• Diphenylsulfone, 3,3'-diazido-
• Benzene, 1,1'-sulfonylbis(3-azido-
• NS00037721
• LHCUYYJTVIYFEQ-UHFFFAOYSA-N
• 75742-13-1
• DTXSID3072826
• 3,3'-Diazidodiphenyl sulfone
• FT-0615086
• MFCD00043695
• Benzene, 1,1'-sulfonylbis[3-azido-
• Bis-(3-azidobenzen)-sulfon
• SCHEMBL18918246
• 3,3'-Diazidodiphenyl sulphone
• 1-AZIDO-3-(3-AZIDOBENZENESULFONYL)BENZENE
• 3,3'-sulfonylbis(azidobenzene)
• EINECS 278-300-8
• 3-Azidophenyl sulfone

• MDL： MFCD00043695
• Inchi： 1S/C12H8N6O2S/c13-17-15-9-3-1-5-11(7-9)21(19,20)12-6-2-4-10(8-12)16-18-14/h1-8H
• InChI Key： LHCUYYJTVIYFEQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N=[N+]=[N-])(C1C=CC=C(C=1)N=[N+]=[N-])(=O)=O

Computed Properties

• Exact Mass: 300.04300
• Monoisotopic Mass: 300.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.2A^2
• XLogP3: 4.6

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 1.4492 (rough estimate)
• Melting Point: 110-114 °C
• Refractive Index: 1.7000 (estimate)
• PSA: 142.02000
• LogP: 4.38932

3-Azidophenyl sulfone Security Information

• WGK Germany：3
• Hazard Category Code： 20/22-36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：8-10
• Hazardous Material Identification：
• Risk Phrases：R20/22
• Storage Condition：2-8°C

Additional information on 3-Azidophenyl sulfone

3-Azidophenyl Sulfone: A Comprehensive Overview

3-Azidophenyl sulfone, also known by its CAS number 75742-13-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring an azide group attached to a phenyl ring and a sulfone functional group, has garnered considerable attention in recent years due to its intriguing chemical properties and potential uses in advanced materials, pharmaceuticals, and electronic devices.

The molecular structure of 3-azidophenyl sulfone consists of a benzene ring substituted with an azide (-N₃) group at the meta position and a sulfone (-SO₂) group at the para position. This arrangement imparts the compound with distinctive electronic and steric properties, making it highly suitable for applications that require precise control over molecular interactions. The azide group, known for its reactivity in click chemistry reactions, enhances the compound's utility in synthesizing complex molecules with high precision.

Recent studies have highlighted the potential of 3-azidophenyl sulfone as a building block in the development of advanced materials. For instance, researchers have explored its use in creating stimuli-responsive polymers that exhibit reversible changes in their physical properties under external stimuli such as light or temperature. These polymers hold promise for applications in drug delivery systems, sensors, and adaptive materials.

In the field of electronics, 3-azidophenyl sulfone has been investigated as a precursor for the synthesis of novel organic semiconductors. The sulfone group contributes to the compound's high thermal stability and good solubility in organic solvents, making it an ideal candidate for use in thin-film transistor (TFT) applications. Recent advancements have demonstrated that materials derived from this compound exhibit superior charge transport properties compared to traditional organic semiconductors.

The synthesis of 3-azidophenyl sulfone typically involves multi-step reactions that combine aromatic substitution and oxidation processes. One common approach is the Suzuki-Miyaura coupling reaction, which allows for precise control over the substitution pattern on the benzene ring. Researchers have recently optimized this process by employing palladium catalysts with enhanced activity and selectivity, leading to higher yields and improved purity of the final product.

Beyond its material science applications, 3-azidophenyl sulfone has also found utility in medicinal chemistry. The compound serves as a valuable intermediate in the synthesis of bioactive molecules targeting various disease states. For example, recent studies have explored its use in designing inhibitors for kinase enzymes, which play critical roles in cellular signaling pathways associated with cancer progression.

In terms of physical properties, 3-azidophenyl sulfone exhibits a high melting point (approximately 205°C) due to strong intermolecular hydrogen bonding interactions between the azide and sulfone groups. Its solubility in polar solvents such as dimethylformamide (DMF) and dichloromethane (DCM) makes it highly amenable to solution-based chemical reactions. These properties further enhance its versatility as a starting material for diverse chemical transformations.

The growing interest in 3-azidophenyl sulfone can be attributed to its unique combination of functional groups and favorable chemical properties. As researchers continue to explore its potential across various disciplines, it is anticipated that this compound will play an increasingly important role in advancing modern chemistry and materials science.